Cas no 1026796-07-5 (4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane)
1026796-07-5 structure
Product Name:4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane
CAS No:1026796-07-5
MF:C13H16BF3O2S
MW:304.13615322113
MDL:MFCD11042447
CID:1078923
PubChem ID:45158838
Update Time:2025-04-20
4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- Trifluoromethylthio-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzene
- 4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane
- FT-0686043
- KB-261170
- MolPort-004-968-932
- RP07658
- Y6842
- 4,4,5,5-tetramethyl-2-[3-(trifluoromethylsulfanyl)phenyl]-1,3,2-dioxaborolane
- EN300-1722219
- Z3234953781
- AKOS015950306
- SCHEMBL15191506
- KUSAKFDXTLNMCN-UHFFFAOYSA-N
- SB18220
- 1026796-07-5
- J-000759
- DTXSID40669751
- 4,4,5,5-Tetramethyl-2-(3-((trifluoromethyl)thio)phenyl)-1,3,2-dioxaborolane
- MFCD11042447
- J-525092
-
- MDL: MFCD11042447
- Inchi: 1S/C13H16BF3O2S/c1-11(2)12(3,4)19-14(18-11)9-6-5-7-10(8-9)20-13(15,16)17/h5-8H,1-4H3
- InChI Key: KUSAKFDXTLNMCN-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1
Computed Properties
- Exact Mass: 304.0916156g/mol
- Monoisotopic Mass: 304.0916156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8Ų
4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1111076-500mg |
4,4,5,5-Tetramethyl-2-(3-(trifluoromethylthio)phenyl)-1,3,2-dioxaborolane |
1026796-07-5 | 95% | 500mg |
$495 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1111076-1g |
4,4,5,5-Tetramethyl-2-(3-(trifluoromethylthio)phenyl)-1,3,2-dioxaborolane |
1026796-07-5 | 95% | 1g |
$880 | 2024-06-05 | |
| eNovation Chemicals LLC | D272835-1g |
Trifluoromethylthio-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzene |
1026796-07-5 | 95% | 1g |
$495 | 2024-08-03 | |
| eNovation Chemicals LLC | D272835-5g |
Trifluoromethylthio-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzene |
1026796-07-5 | 95% | 5g |
$1580 | 2024-08-03 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-358584-10mg |
Trifluoromethylthio-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzene, |
1026796-07-5 | 10mg |
¥1429.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-358584A-100mg |
Trifluoromethylthio-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzene, |
1026796-07-5 | 100mg |
¥3685.00 | 2023-09-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7732-100MG |
4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane |
1026796-07-5 | 95% | 100MG |
¥ 1,056.00 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7732-250MG |
4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane |
1026796-07-5 | 95% | 250MG |
¥ 1,683.00 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7732-500MG |
4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane |
1026796-07-5 | 95% | 500MG |
¥ 2,805.00 | 2023-03-10 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ7732-1G |
4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane |
1026796-07-5 | 95% | 1g |
¥ 4,204.00 | 2023-03-10 |
4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1026796-07-5 (4,4,5,5-tetramethyl-2-{3-[(trifluoromethyl)sulfanyl]phenyl}-1,3,2-dioxaborolane) Related Products
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